Cas no 2834-79-9 (4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-amine)

4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-amine Properties

Names and Identifiers

• 2-Thiazolamine,4-[1,1'-biphenyl]-4-yl-
• 4-Biphenyl-4-yl-Thiazol-2-Ylamine
• 2-Amino-4-(4-biphenylyl)thiazole
• 4-(1,1'-Biphenyl-4-yl)-1,3-thiazol-2-amine
• 4-(4-phenylphenyl)-1,3-thiazol-2-amine
• 2-amino-4-(4-biphenyl)thiazole
• 4-([1,1'-biphenyl]-4-yl)thiazol-2-amine
• 4-(1,1'-biphenyl)-4-yl-2-thiazolamine
• 4-(biphenyl-4-yl)-1,3-thiazol-2-amine
• 4-(biphenyl-4-yl)thiazol-2-amine
• 4-Biphenyl-4-yl-thiazol-2-ylamin
• 4-Biphenyl-4-ylthiazol-2-ylamine
• F0777-1464
• Thiazole,2-amino-4-(4-biphenylyl)
• USAF EK-4373
• 4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-amine
• CHEMBL1426651
• CBDivE_012410
• HMS2653P23
• Z48847655
• 2-THIAZOLAMINE, 4-(1,1'-BIPHENYL)-4-YL-
• Q27256932
• Thiazole, 2-amino-4-(4-biphenylyl)-
• Cambridge id 5129029
• MFCD00047059
• F71727
• cid_76075
• LS-01088
• 39U8AA34OT
• [4-(4-phenylphenyl)thiazol-2-yl]amine
• 4-(1,1'-Biphenyl-4-yl)thiazole-2-amine
• CCG-327
• DTXSID20182579
• MLS001017970
• NCGC00246032-01
• 2-Thiazolamine, 4-[1,1'-biphenyl]-4-yl-
• 2-Amino-4-(p-diphenyl)thiazole
• 4-(4-PHENYLPHENYL)THIAZOL-2-AMINE
• EN300-02256
• 4-(4-phenylphenyl)-2-thiazolamine
• 4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-amine
• 2834-79-9
• SCHEMBL2907964
• 4-(4-phenylphenyl)-1, 3-thiazol-2-amine
• 4-(1,1'-biphenyl-4-yl)-2-amino-1,3-thiazole
• 4-27-00-05067 (Beilstein Handbook Reference)
• UNII-39U8AA34OT
• Oprea1_161040
• AB00074195-01
• BRN 0187642
• SMR000354210
• BDBM49948
• FT-0634510
• 4-[1,1'-Biphenyl]-4-yl-1,3-thiazol-2-amine #
• 4-biphenyl-4-yl-thiazol-2-ylamine, AldrichCPR
• HTAUVJPDFDVVHV-UHFFFAOYSA-N
• AKOS000115526
• A819419
• ALBB-000396
• STK502134
• DB-047381
• +Expand

• MDL： MFCD00047059
• InChIKey： HTAUVJPDFDVVHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12N2S/c16-15-17-14(10-18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H2,16,17)
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N)N3

Computed Properties

• Exact Mass: 252.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.07211956g/mol
• Heavy Atom Count: 18
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• LogP: 4.64050
• PSA: 67.15000
• Color/Form: Colorless powder.
• Solubility: Soluble in ethanol and ether, insoluble in water.

4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-amine Security Information

• RTECS：XJ2275000
• Safety Instruction： 26-39-45
• Dangerous goods sign： Xi
• Risk Phrases： 25-41
• HazardClass：IRRITANT

4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-amine Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%